Cas no 1785122-31-7 (2-(2-Bromo-6-chlorophenyl)propanoic acid)

2-(2-Bromo-6-chlorophenyl)propanoic acid is a halogenated phenylpropanoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both bromo and chloro substituents on the phenyl ring, makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of nonsteroidal anti-inflammatory drug (NSAID) analogs or bioactive compounds. The presence of the carboxylic acid group allows for further functionalization, such as esterification or amidation, enhancing its utility in organic synthesis. This compound is characterized by high purity and stability, ensuring reliable performance in research settings. Its unique substitution pattern may also contribute to studies on structure-activity relationships in medicinal chemistry.
2-(2-Bromo-6-chlorophenyl)propanoic acid structure
1785122-31-7 structure
Product Name:2-(2-Bromo-6-chlorophenyl)propanoic acid
CAS No:1785122-31-7
MF:C9H8BrClO2
MW:263.515621185303
CID:5141463
PubChem ID:84738425
Update Time:2025-10-30

2-(2-Bromo-6-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-bromo-6-chloro-α-methyl-
    • 2-(2-Bromo-6-chlorophenyl)propanoic acid
    • 2-(2-BROMO-6-CHLOROPHENYL)PROPANOICACID
    • EN300-1137813
    • F72265
    • MFCD28022723
    • 1785122-31-7
    • Inchi: 1S/C9H8BrClO2/c1-5(9(12)13)8-6(10)3-2-4-7(8)11/h2-5H,1H3,(H,12,13)
    • InChI Key: PXKZWFFXPGFGJY-UHFFFAOYSA-N
    • SMILES: C(C1C(=CC=CC=1Br)Cl)(C)C(=O)O

Computed Properties

  • Exact Mass: 261.93962g/mol
  • Monoisotopic Mass: 261.93962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

2-(2-Bromo-6-chlorophenyl)propanoic acid Pricemore >>

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Additional information on 2-(2-Bromo-6-chlorophenyl)propanoic acid

Comprehensive Overview of 2-(2-Bromo-6-chlorophenyl)propanoic acid (CAS No. 1785122-31-7): Properties, Applications, and Industry Insights

2-(2-Bromo-6-chlorophenyl)propanoic acid (CAS No. 1785122-31-7) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both bromo and chloro substituents on the phenyl ring, combined with a propanoic acid side chain, makes this compound a versatile intermediate for synthesizing more complex molecules. Researchers and manufacturers are increasingly exploring its potential in drug discovery, particularly in non-steroidal anti-inflammatory drug (NSAID) analogs, where its phenylpropanoic acid backbone mimics common pharmacophores.

In recent years, the demand for halogenated organic compounds like 2-(2-Bromo-6-chlorophenyl)propanoic acid has surged, driven by trends in green chemistry and sustainable synthesis. A 2023 survey by the American Chemical Society highlighted that over 60% of medicinal chemists prioritize halogenated intermediates for their tunable reactivity and metabolic stability. This aligns with frequent search queries such as "role of bromo-chloro substituents in drug design" and "CAS 1785122-31-7 supplier", reflecting both academic and industrial interest.

The compound’s crystallographic properties and solubility profile have also been subjects of study. With a molecular weight of 277.53 g/mol, it exhibits moderate polarity, making it suitable for reactions in polar aprotic solvents like DMF or acetonitrile—a detail often queried as "solvent compatibility for 2-(2-Bromo-6-chlorophenyl)propanoic acid". Its melting point (reported between 120-125°C) and stability under inert atmospheres further enhance its utility in multi-step syntheses.

From an industrial perspective, CAS 1785122-31-7 is frequently referenced in patents related to crop protection chemicals and biodegradable polymers. A notable 2022 study published in Advanced Synthesis & Catalysis demonstrated its use as a precursor for chiral auxiliaries, addressing the growing market need for enantioselective catalysts. This application resonates with trending searches like "bromo-chloro phenyl derivatives in asymmetric synthesis" and "sustainable halogenated intermediates".

Quality control protocols for 2-(2-Bromo-6-chlorophenyl)propanoic acid emphasize HPLC purity (>98%) and rigorous residual solvent analysis, topics frequently raised in forums like ResearchGate. Regulatory compliance, particularly regarding REACH and FDA guidelines for impurities, remains a critical discussion point, as evidenced by search terms such as "CAS 1785122-31-7 regulatory status" and "halogenated acid safety data".

Emerging applications in material science, such as its incorporation into liquid crystal displays (LCDs) and organic semiconductors, have further expanded its relevance. A 2023 Nature Materials review cited its derivatives as key components in flexible electronics, aligning with the surge in searches for "halogenated phenyl compounds in OLEDs". This multidisciplinary utility underscores why 1785122-31-7 is listed among the top 5% of commercially available aromatic acids in Sigma-Aldrich’s catalog.

In conclusion, 2-(2-Bromo-6-chlorophenyl)propanoic acid (CAS No. 1785122-31-7) represents a critical building block at the intersection of pharmaceutical innovation, agrochemical development, and advanced materials. Its adaptability to modern synthetic challenges—coupled with stringent quality standards—positions it as a compound of enduring value in both research and industrial settings.

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